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Compound of Interest

Compound Name:
Disodium 2-benzoyl-7-naphthyl

phosphate

CAS No.: 84255-36-7

Cat. No.: B12668937

Get Quote

Executive Summary & Chemical Profile
This guide provides the definitive standard operating procedure (SOP) for the disposal of

Disodium 2-benzoyl-7-naphthyl phosphate, a specialized phosphatase substrate used in

biochemical assays. Unlike generic buffers, this compound presents specific environmental and

contact hazards that require strict segregation from municipal waste streams.

Critical Directive: Under no circumstances should this compound be discharged into sanitary

sewer systems. Its hydrolysis products (naphthol derivatives) pose potential aquatic toxicity

risks, and the phosphate content contributes to eutrophication.
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Property Specification

Chemical Name Disodium 2-benzoyl-7-naphthyl phosphate

CAS Number 84255-36-7

Molecular Weight 372.22 g/mol

Physical State Solid (Powder)

Solubility Soluble in water and aqueous buffers

Primary Hazards Irritant (Skin/Eye/Respiratory)

Hazard Assessment & Safety Logic (E-E-A-T)
Effective disposal begins with understanding the chemical's reactivity and toxicity profile.

Mechanism of Hazard: As an organophosphate ester, the compound is stable in dry form but

hydrolyzes in the presence of phosphatases or acidic/basic conditions to release 2-benzoyl-

7-naphthol and inorganic phosphate. The naphthol derivative is the primary organic pollutant

of concern.

GHS Classification:

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][2][3][4][5]

Operational Implication: All waste handling requires full PPE (nitrile gloves, safety goggles,

and lab coat). Dust generation must be minimized during the transfer of solid waste to

prevent inhalation.[1][5][6][7][8]

Disposal Protocols
A. Solid Waste (Unused Powder & Spills)
Objective: Containment for high-temperature incineration.
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Segregation: Do not mix with general trash or biohazard waste unless the material is also

infectious.

Containerization: Place the solid waste into a wide-mouth high-density polyethylene (HDPE)

jar.

Labeling: Label clearly with the full chemical name and the hazard warning "Irritant."

Disposal Path: Transfer to the facility's Chemical Waste Management team. The ultimate fate

of this stream is incineration equipped with an afterburner and scrubber to neutralize

phosphorus oxides.

B. Liquid Waste (Aqueous & Organic)
Objective: Prevention of environmental release via sewer systems.

Aqueous Solutions (Buffers/Assay Waste):

Collect all assay fluids containing the substrate in a dedicated "Aqueous Chemical Waste"

carboy.

pH Adjustment: Ensure the waste stream pH is between 5 and 9 to prevent rapid

uncontrolled hydrolysis and off-gassing, though the compound is generally stable.

Compatibility: This waste is compatible with other non-halogenated aqueous streams (e.g.,

Tris, HEPES buffers).

Organic Solvents (if used):

If the substrate was dissolved in DMSO or Methanol, segregate into a "Non-Halogenated

Organic Waste" container.

Do not mix with oxidizers (e.g., nitric acid) as organophosphates can react vigorously.

C. Contaminated Debris (Consumables)
Objective: Minimizing solid chemical waste volume.
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Pipette Tips & Tubes: Grossly contaminated items (visible powder or liquid) must be treated

as Hazardous Chemical Debris. Double-bag in clear, chemically resistant plastic bags (4 mil

thickness) or place in a rigid waste drum.

Trace Contamination: Items with only trace residues (fully dispensed tips) may often be

rinsed into the liquid waste container (triple rinse protocol) and then disposed of as regular

lab trash, subject to local EHS regulations. When in doubt, treat as hazardous debris.

Waste Stream Logic Flow
The following diagram illustrates the decision-making process for segregating Disodium 2-
benzoyl-7-naphthyl phosphate waste.
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Figure 1: Decision tree for the segregation and disposal of Disodium 2-benzoyl-7-naphthyl
phosphate waste streams.

Emergency Procedures (Spills)
In the event of a spill, immediate action prevents exposure and environmental contamination.

[4][5][6][7][9]

Scenario Protocol

Dry Powder Spill

1. Evacuate area if dust is airborne.2.[1][2][3][6]

[8][10] Don PPE (N95 mask/respirator

recommended).3. Do not dry sweep. Use a

HEPA vacuum or wet wipe method to prevent

dust generation.4. Place waste in the solid

hazardous waste container.

Liquid Spill

1. Absorb with inert material (vermiculite, sand,

or chemical spill pads).2. Do not use

combustible materials (sawdust) if mixed with

oxidizers.3. Collect contaminated absorbent into

a sealed bag/pail labeled "Hazardous Waste -

Debris."4. Clean surface with soap and water;

collect rinsate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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